Cas no 1998216-38-8 (3-bromo-5-(2-piperidyl)pyridine;dihydrochloride)

• Product Name: 3-bromo-5-(2-piperidyl)pyridine;dihydrochloride
• CAS No: 1998216-38-8
• MF: C₁₀H₁₅BrCl₂N₂
• MW: 314.049499750137
• MDL: MFCD30478928
• CID: 3045418
• PubChem ID: 122198515
• Update Time: 2025-06-11

3-bromo-5-(2-piperidyl)pyridine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(piperidin-2-yl)pyridine dihydrochloride
• AK544257
• 3-Bromo-5-(piperidin-2-yl)pyridine 2HCl
• 3-bromo-5-(2-piperidyl)pyridine;dihydrochloride
• 1998216-38-8
• 3-Bromo-5-(piperidin-2-yl)pyridinedihydrochloride
• CS-0158599
• YED21638
• Y10951
• DS-19309
• AKOS030632748
• 3-bromo-5-piperidin-2-ylpyridine;dihydrochloride
• C10H15BrCl2N2

• MDL： MFCD30478928
• Inchi： 1S/C10H13BrN2.2ClH/c11-9-5-8(6-12-7-9)10-3-1-2-4-13-10;;/h5-7,10,13H,1-4H2;2*1H
• InChI Key： NBOHDCIUCUPBOZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1CCCCN1.Cl.Cl

Computed Properties

• Exact Mass: 311.97957g/mol
• Monoisotopic Mass: 311.97957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Additional information on 3-bromo-5-(2-piperidyl)pyridine;dihydrochloride

Introduction to 3-bromo-5-(2-piperidyl)pyridine dihydrochloride (CAS No. 1998216-38-8)

3-bromo-5-(2-piperidyl)pyridine dihydrochloride, identified by its CAS number 1998216-38-8, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered attention due to its versatile applications in the synthesis of bioactive molecules and its potential in drug discovery. The structural uniqueness of this molecule, featuring both bromine and piperidine substituents, makes it a valuable intermediate in the development of various therapeutic agents.

The< strong>piperidine moiety is particularly noteworthy, as it is commonly found in numerous pharmacologically active compounds. Its presence contributes to the compound's ability to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The< strong>bromine atom, on the other hand, serves as a reactive site for further functionalization, allowing chemists to tailor the molecule for specific applications.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced binding affinity and selectivity. 3-bromo-5-(2-piperidyl)pyridine dihydrochloride has emerged as a key player in this domain, particularly in the design of small-molecule inhibitors targeting various disease pathways. Its structural framework allows for modifications that can optimize pharmacokinetic properties, making it an attractive scaffold for drug development.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that derivatives of< strong>piperidine-containing compounds can modulate neurotransmitter activity, offering a promising avenue for developing new therapies. The< strong>bromine substituent further enhances its utility by providing a site for selective labeling or cross-coupling reactions, which are essential in constructing complex molecular architectures.

The dihydrochloride salt form of< strong>3-bromo-5-(2-piperidyl)pyridine dihydrochloride improves its solubility and stability, making it more suitable for various laboratory and industrial applications. This form is particularly advantageous in high-throughput screening (HTS) assays, where solubility and stability are critical factors for obtaining reliable results.

Recent advancements in computational chemistry have also highlighted the importance of< strong>3-bromo-5-(2-piperidyl)pyridine dihydrochloride as a building block for virtual screening campaigns. Molecular docking studies have demonstrated its potential to interact with a wide range of biological targets, including enzymes and receptors involved in cancer and inflammation pathways. These findings underscore its significance as a lead compound in drug discovery initiatives.

The synthesis of< strong>3-bromo-5-(2-piperidyl)pyridine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 3-position and the piperidine ring at the 5-position are critical steps that determine the compound's final properties. Researchers have developed efficient synthetic routes that maximize yield while minimizing byproduct formation, ensuring high-quality material for subsequent applications.

In conclusion, 3-bromo-5-(2-piperidyl)pyridine dihydrochloride (CAS No. 1998216-38-8) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable tool for developing new drugs targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play a pivotal role in the next generation of medicinal chemistry innovations.